Cas no 705-62-4 (3,3-dimethyl-1-phenylthiourea)

• Product Name: 3,3-dimethyl-1-phenylthiourea
• CAS No: 705-62-4
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 975321
• PubChem ID: 708392
• Update Time: 2025-04-19

3,3-dimethyl-1-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethyl-3-phenylthiourea
• 1,1-Dimethyl-3-phenyl-2-thiourea
• 1,1-dimethyl-3-phenyl-thiourea
• 1-Phenyl-3,3-dimethylthiourea
• dimethylthiocarbamoylanilide
• N,N-dimethyl-N'-phenyl-thiocarbamide
• N,N-dimethyl-N'-phenylthiourea
• N-Phenyl-N',N'-dimethylthiourea
• Thiourea,N,N-dimethyl-N'-phenyl
• SCHEMBL11260134
• NSC 31893
• Urea, 1,1-dimethyl-3-phenyl-2-thio-
• Maybridge4_003617
• Z45810664
• CHEBI:195029
• U 10157
• AKOS001044618
• 705-62-4
• NSC-31893
• UNII-W4J0Y4LMF7
• CKB-1129
• 3,3-dimethyl-1-phenylthiourea
• SCHEMBL5448016
• NSC31893
• DTXSID60220767
• Thiourea,N-dimethyl-N'-phenyl-
• Urea,1-dimethyl-3-phenyl-2-thio-
• U-10157
• HMS1531E09
• U-10,157
• BRD-K98441468-001-01-7
• JUSFFZFOIIGLRP-UHFFFAOYSA-N
• W4J0Y4LMF7
• FENTHIURON
• Thiourea, N,N-dimethyl-N'-phenyl-
• CS-0326579
• STL362915
• DB-307852

• Inchi： 1S/C9H12N2S/c1-11(2)9(12)10-8-6-4-3-5-7-8/h3-7H,1-2H3,(H,10,12)
• InChI Key： JUSFFZFOIIGLRP-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)N(C)C

Computed Properties

• Exact Mass: 180.07200
• Monoisotopic Mass: 180.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.169
• Boiling Point: 252.7°C at 760 mmHg
• Flash Point: 106.6°C
• Refractive Index: 1.648
• PSA: 47.36000
• LogP: 2.01800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas